N-phenyl-2-biphenylamine
Cat. No. B8503586
M. Wt: 245.3 g/mol
InChI Key: NJVSFOMTEFOHMI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08742043B2
Procedure details
Trisdibenzylideneacetonedipalladium (0.276 g, 0.3 mmol) and tri-tert-butylphosphine (0.121 g, 0.6 mmol) were put into a flask, and then dissolved in 40 mL of toluene. Subsequently, 2-biphenylamine (2.53 g, 15 mmol), bromobenzene (2.36 g, 15 mmol) and tert-butoxy sodium (2.16 g, 22.5 mmol) were added into the flask, and then refluxed at a temperature of 110° C. for 12 hours. After cooling the flask including the reactant mixture to room temperature, the reactant mixture was washed using an ammonium chloride aqueous solution (150 mL) to separate an organic layer. The separated organic layer was washed with distilled water three times, and was then dried with magnesium sulfate. Thereafter, residues from which volatile components were removed at reduced pressure were purified using a silica gel chromatography tube in a mixed solvent of hexane and ethylacetate (1:10) to produce 3.51 g of colorless N-phenylbiphenyl-2-amine liquid.
Yield
95%
Identifiers
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REACTION_CXSMILES
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[C:1]1([C:8]2[CH:13]=[CH:12][CH:11]=[CH:10][CH:9]=2)[C:2]([NH2:7])=[CH:3][CH:4]=[CH:5][CH:6]=1.Br[C:15]1[CH:20]=[CH:19][CH:18]=[CH:17][CH:16]=1.C(O[Na])(C)(C)C>C1(C)C=CC=CC=1.C(P(C(C)(C)C)C(C)(C)C)(C)(C)C>[C:15]1([NH:7][C:2]2[C:1]([C:8]3[CH:9]=[CH:10][CH:11]=[CH:12][CH:13]=3)=[CH:6][CH:5]=[CH:4][CH:3]=2)[CH:20]=[CH:19][CH:18]=[CH:17][CH:16]=1
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Inputs
Step One
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Name
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|
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Quantity
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2.53 g
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Type
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reactant
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Smiles
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C=1(C(=CC=CC1)N)C1=CC=CC=C1
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Name
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Quantity
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2.36 g
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Type
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reactant
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Smiles
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BrC1=CC=CC=C1
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Name
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|
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Quantity
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2.16 g
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Type
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reactant
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Smiles
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C(C)(C)(C)O[Na]
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Step Two
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Name
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Quantity
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40 mL
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Type
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solvent
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Smiles
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C1(=CC=CC=C1)C
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Step Three
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Name
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|
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Quantity
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0.121 g
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Type
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catalyst
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Smiles
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C(C)(C)(C)P(C(C)(C)C)C(C)(C)C
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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110 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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After cooling the flask
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CUSTOM
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Type
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CUSTOM
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|
Details
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to room temperature
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WASH
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Type
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WASH
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|
Details
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the reactant mixture was washed
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CUSTOM
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Type
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CUSTOM
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|
Details
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to separate an organic layer
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WASH
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Type
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WASH
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Details
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The separated organic layer was washed with distilled water three times
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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was then dried with magnesium sulfate
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CUSTOM
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Type
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CUSTOM
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|
Details
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Thereafter, residues from which volatile components were removed at reduced pressure
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CUSTOM
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Type
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CUSTOM
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|
Details
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were purified
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Outcomes
Product
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Name
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|
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Type
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product
|
|
Smiles
|
C1(=CC=CC=C1)NC=1C(=CC=CC1)C1=CC=CC=C1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 3.51 g | |
| YIELD: PERCENTYIELD | 95% | |
| YIELD: CALCULATEDPERCENTYIELD | 95.4% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
